Cas no 62610-77-9 (trans-Methacrifos)

• Product Name: trans-Methacrifos
• CAS No: 62610-77-9
• MF: C₇H₁₃O₅PS
• MW: 240.21388220787
• CID: 956963
• PubChem ID: 329756826
• Update Time: 2025-05-18

trans-Methacrifos Chemical and Physical Properties

Names and Identifiers

• methacrifos
• methyl (E)-3-dimethoxyphosphinothioyloxy-2-methylprop-2-enoate
• trans-Methacrifos
• 2-Propenoic acid,3-((dimethoxyphosphinothioyl)oxy)-2-methyl-,methyl ester,(E)
• Methacrifos (trans)
• Methacrifos [ISO]
• methyl (2E)-3-[(dimethoxyphosphinothioyl)oxy]-2-methyl-2-propenoate
• methyl (2E)-3-[(dimethoxyphosphorothioyl)oxy]-2-methylprop-2-enoate
• methyl (E)-3-(dimethoxyphosphinothioyl
• Methyl (E)-3-(dimethoxyphosphinothioyloxy)-2-methylacrylate
• OMS-2005
• (E)-3-[(Dimethoxyphosphinothioyl)oxy]-2-methyl-2-propenoic acid methyl ester
• CGA 20168

• Inchi： 1S/C7H13O5PS/c1-6(7(8)9-2)5-12-13(14,10-3)11-4/h5H,1-4H3/b6-5+
• InChI Key： NTAHCMPOMKHKEU-AATRIKPKSA-N
• SMILES： S=P(OC)(OC)O/C=C(/C(=O)OC)\C

Computed Properties

• Exact Mass: 240.02200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 1.250±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: <25 ºC
• Boiling Point: 90 ºC
• Flash Point: 110.0±27.9 ºC,
• Solubility: Slightly soluble (3.1 g/l) (25 º C),
• PSA: 95.89000
• LogP: 2.24770
• Merck: 13,5966
• Solubility: Soluble in water.

trans-Methacrifos Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317-H410
• Warning Statement： P280-P301+P312+P330
• Hazardous Material transportation number：UN3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-43-50/53
• Safety Instruction： 36/37-60-61
• RTECS：UD3335000
• Hazardous Material Identification：
• Toxicity：LD50 in rats (mg/kg): 678 orally; >3100 dermally (Wyniger)
• Storage Condition：2-8°C
• Risk Phrases：R22; R43; R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Thiophosphate triesters

Additional information on trans-Methacrifos

Comprehensive Overview of trans-Methacrifos (CAS No. 62610-77-9): Properties, Applications, and Environmental Impact

trans-Methacrifos (CAS No. 62610-77-9) is a specialized organophosphorus compound widely recognized for its role in agricultural and industrial applications. With the increasing global focus on sustainable pest management and eco-friendly alternatives, this compound has garnered attention for its unique chemical properties and efficacy. Researchers and industry professionals frequently search for terms like "trans-Methacrifos uses", "CAS 62610-77-9 safety data", and "environmental degradation of trans-Methacrifos", reflecting the growing demand for detailed information on its performance and ecological footprint.

The molecular structure of trans-Methacrifos features a distinct trans-configuration, which contributes to its stability and reactivity under specific conditions. This characteristic makes it a subject of interest in studies exploring stereoselective synthesis and chiral pesticide formulations. Recent advancements in analytical techniques, such as HPLC-MS and GC-NMR, have enabled precise quantification of 62610-77-9 in complex matrices, addressing queries like "how to detect trans-Methacrifos residues"—a critical concern for food safety regulators.

In agricultural contexts, trans-Methacrifos is often compared to other phosphoro(thio)ate derivatives due to its targeted action against specific pests. Searches for "trans-Methacrifos vs. conventional insecticides" highlight user interest in its selectivity and reduced non-target toxicity. Field studies demonstrate that optimized formulations can minimize environmental persistence while maintaining efficacy—a balance frequently questioned in forums discussing "green chemistry in crop protection".

From an industrial standpoint, CAS 62610-77-9 serves as a key intermediate in synthesizing advanced materials. Its compatibility with polymer matrices has led to explorations in controlled-release formulations, a trending topic among material scientists investigating smart agrochemical delivery systems. Patent analyses reveal growing innovation around trans-Methacrifos microencapsulation techniques, responding to searches for "extended-release pesticide technologies".

Environmental behavior studies of trans-Methacrifos address pressing questions about soil half-life and aquatic ecotoxicity. Data from OECD guideline tests show pH-dependent hydrolysis patterns, with degradation products being a focal point for queries like "trans-Methacrifos metabolite identification". These findings align with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly SDG 15 (Life on Land), by informing ecological risk assessment protocols.

Regulatory landscapes for 62610-77-9 vary across jurisdictions, prompting frequent searches for "trans-Methacrifos registration status" and "global regulatory compliance". The compound's inclusion in the Pesticide Properties Database (PPDB) provides accessible toxicity profiles, while ongoing research into its biodegradation pathways supports the development of environmental fate models—a hot topic in computational chemistry circles.

Emerging technologies are reshaping how trans-Methacrifos is analyzed and applied. Nanoscale detection methods using quantum dot sensors and surface-enhanced Raman spectroscopy (SERS) now enable on-site monitoring, answering demands for "rapid pesticide detection tools". Concurrently, precision agriculture systems integrate GIS-based application mapping to optimize 62610-77-9 deployment, reducing overall usage rates—an approach frequently searched as "variable-rate chemical application".

The scientific literature on trans-Methacrifos continues to expand, with recent studies examining its interactions with soil microbiota and plant metabolic pathways. These investigations respond to nuanced queries like "rhizosphere effects on trans-Methacrifos bioavailability", demonstrating the compound's complex role in agroecosystems. Such research supports the development of biorational pesticides—a rapidly growing market segment.

In conclusion, CAS No. 62610-77-9 represents a chemically intriguing and practically valuable compound whose applications intersect with critical contemporary themes: sustainable agriculture, environmental stewardship, and technological innovation. As regulatory frameworks evolve and analytical capabilities advance, trans-Methacrifos will likely remain a compound of significant scientific and industrial interest, meriting continued research and responsible utilization across sectors.